4,4'-Dibromo-2,2',3,3',5,5',6,6'-octamethylbiphenyl

• IUPAC Name: 1-bromo-4-(4-bromo-2,3,5,6-tetramethylphenyl)-2,3,5,6-tetramethylbenzene
• InChI: InChI=1S/C20H24Br2/c1-9-13(5)19(21)14(6)10(2)17(9)18-11(3)15(7)20(22)16(8)12(18)4/h1-8H3
• InChI Key: PJIPXHPDUXVICC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1C2=C(C(=C(C(=C2C)C)Br)C)C)C)C)Br)C
• Molecular Formula: C20H24Br2
• DSSTOX Substance ID: DTXSID40294860
• Molecular Weight: 424.2 g/mol
• CAS RN: 3075-70-5

Description

Biphenyls are a type of organic compound that consists of two connected phenyl rings. When substituted with bromine and methyl groups, these compounds can exhibit a variety of properties depending on the position and number of these substituents.

Synthesis Analysis

The synthesis of biphenyl compounds typically involves the coupling of two phenyl rings, which can be achieved through various methods such as the Ullmann reaction. The introduction of bromine and methyl groups would likely involve further substitution reactions.

Molecular Structure Analysis

The molecular structure of biphenyl compounds is characterized by the angle between the two phenyl rings, which can influence their chemical properties. The presence of bromine and methyl substituents would add to the complexity of the structure.

Chemical Reactions Analysis

Biphenyl compounds can undergo a variety of chemical reactions, including electrophilic aromatic substitution and nucleophilic aromatic substitution. The presence of bromine atoms would likely make the compound more reactive towards nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “4,4’-Dibromo-2,2’,3,3’,5,5’,6,6’-octamethylbiphenyl” would depend on factors such as the position and number of bromine and methyl substituents. These could influence properties such as melting point, boiling point, solubility, and reactivity.

Safety And Hazards

The safety and hazards associated with a compound depend on its specific properties. Brominated compounds, for example, can be hazardous due to the potential release of bromine. Proper handling and disposal procedures should be followed when working with such compounds.

Future Directions

The study of biphenyl compounds and their derivatives is a broad field with many potential future directions. This could include the synthesis of new compounds, the investigation of their properties, and their application in areas such as materials science and medicinal chemistry.